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Compound of Interest

Compound Name: Disperse red 56

CAS No.: 12637-13-7

Cat. No.: B1175085

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Red 56, a monoazo dye, is utilized in the textile industry for coloring synthetic fibers.

Due to the potential for certain disperse dyes to possess allergenic or carcinogenic properties,

robust and sensitive analytical methods are crucial for its detection and quantification in various

matrices, including textile products and environmental samples. These application notes

provide detailed protocols for the analysis of Disperse Red 56 using state-of-the-art

techniques, primarily focusing on Liquid Chromatography with Tandem Mass Spectrometry

(LC-MS/MS) and outlining a general approach for electrochemical detection.
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Property Value

Chemical Name 3-[--INVALID-LINK--amino]propanenitrile

CAS Number 12637-13-7

Molecular Formula C₁₇H₁₆ClN₅O₃

Molecular Weight 373.79 g/mol

Class Monoazo Dye

I. Quantitative Analysis by Liquid Chromatography-
Tandem Mass Spectrometry (LC-MS/MS)
LC-MS/MS is the preferred method for the sensitive and selective quantification of Disperse
Red 56 due to its ability to distinguish the analyte from complex sample matrices.[1]

Experimental Protocol
1. Sample Preparation (Textile Matrix)

This protocol is adapted from established methods for the extraction of disperse dyes from

textiles.[2][3]

1.1. Weighing: Accurately weigh 1.0 g of the homogenized textile sample into a conical flask.

1.2. Extraction: Add 20 mL of methanol to the flask.

1.3. Ultrasonication: Place the flask in an ultrasonic bath and sonicate for 30 minutes at

60°C.

1.4. Centrifugation: Centrifuge the extract at 4000 rpm for 10 minutes.

1.5. Filtration: Filter the supernatant through a 0.22 µm PTFE syringe filter into an LC vial for

analysis.

2. UPLC-MS/MS System and Conditions
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The following conditions provide a starting point for method development and are based on

general methods for disperse dye analysis.[1][2]

2.1. Liquid Chromatography

System: UHPLC system

Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.7 µm)

Mobile Phase A: Water with 0.1% formic acid

Mobile Phase B: Methanol with 0.1% formic acid

Gradient: A suitable gradient from a high aqueous to a high organic content should be

optimized. A starting point could be a linear gradient from 10% to 95% B over 10 minutes.

Flow Rate: 0.3 mL/min

Column Temperature: 40°C

Injection Volume: 5 µL

2.2. Mass Spectrometry

System: Triple quadrupole mass spectrometer

Ionization Source: Electrospray Ionization (ESI), positive ion mode

Acquisition Mode: Multiple Reaction Monitoring (MRM)

Source Temperature: 150°C

Desolvation Temperature: 500°C

Gas Flows: Optimized for the specific instrument.

3. MRM Transition for Disperse Red 56
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The specific MRM transitions (precursor ion → product ions) are critical for the selectivity and

sensitivity of the LC-MS/MS method. As these are not readily available in the literature, they

must be determined empirically by infusing a standard solution of Disperse Red 56 into the

mass spectrometer.

Predicted Precursor Ion [M+H]⁺: Based on the molecular weight of 373.79, the expected

protonated molecule [M+H]⁺ would have an m/z of approximately 374.8.

Determination of Product Ions: Perform a product ion scan on the precursor ion to identify

the most stable and abundant fragment ions. Two to three product ions should be selected

for the MRM method, one for quantification and the others for confirmation.

Data Presentation
The following table summarizes typical performance characteristics for the LC-MS/MS analysis

of disperse dyes. The specific values for Disperse Red 56 should be determined during

method validation.

Parameter Expected Performance Range

Linearity (r²) >0.99

Limit of Detection (LOD) 0.02 - 1.35 ng/mL[2]

Limit of Quantification (LOQ) 0.06 - 4.09 ng/mL[2]

Recovery from Textiles 80 - 115%

Repeatability (%RSD) <15%

Workflow Diagram
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Sample Preparation

UPLC-MS/MS Analysis

Data Processing
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Caption: Workflow for the analysis of Disperse Red 56 in textiles by UPLC-MS/MS.
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II. Electrochemical Detection of Disperse Red 56
Electrochemical methods offer a cost-effective and portable alternative for the detection of

electroactive compounds like azo dyes.[4] The azo group (-N=N-) in Disperse Red 56 is

reducible, making it suitable for voltammetric analysis.

General Experimental Protocol (for adaptation)
This protocol outlines a general approach for developing a voltammetric method for Disperse
Red 56, as specific validated methods are not readily available.

1. Electrochemical System

Potentiostat: A standard laboratory potentiostat.

Electrochemical Cell: A three-electrode system comprising:

Working Electrode: Glassy Carbon Electrode (GCE) or a chemically modified electrode.

Reference Electrode: Ag/AgCl electrode.

Counter Electrode: Platinum wire.

2. Measurement Procedure

2.1. Supporting Electrolyte: Prepare a suitable buffer solution (e.g., phosphate buffer or

Britton-Robinson buffer) to control the pH, which significantly influences the electrochemical

response of azo dyes.

2.2. Standard Solutions: Prepare a stock solution of Disperse Red 56 in an appropriate

solvent (e.g., methanol) and dilute with the supporting electrolyte to create a series of

calibration standards.

2.3. Voltammetric Technique: Differential Pulse Voltammetry (DPV) or Square Wave

Voltammetry (SWV) are recommended for their higher sensitivity compared to Cyclic

Voltammetry (CV).

2.4. Measurement:
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Pipette a known volume of the supporting electrolyte into the electrochemical cell.

Deoxygenate the solution by purging with nitrogen gas for 5-10 minutes.

Record the blank voltammogram.

Add a known concentration of the Disperse Red 56 standard and record the

voltammogram.

A reduction peak corresponding to the azo group reduction should be observed.

Construct a calibration curve by plotting the peak current versus the concentration of

Disperse Red 56.

3. Method Validation

The developed method must be validated for linearity, limit of detection (LOD), limit of

quantification (LOQ), precision, and accuracy.

Data Presentation
The performance characteristics of the electrochemical method need to be experimentally

determined.

Parameter To be Determined

Linear Range e.g., µM or mg/L

Limit of Detection (LOD) e.g., µM or mg/L

Limit of Quantification (LOQ) e.g., µM or mg/L

Working Potential V vs. Ag/AgCl

Optimal pH -

Logical Relationship Diagram
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Caption: Logical relationship in the electrochemical detection of Disperse Red 56.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b1175085?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175085?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

